Cas no 1550852-38-4 (2-Chloro-4,5-dimethyl-nicotinic acid)

• Product Name: 2-Chloro-4,5-dimethyl-nicotinic acid
• CAS No: 1550852-38-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD30735877
• CID: 4771263
• Update Time: 2026-02-26

2-Chloro-4,5-dimethyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,5-dimethyl-nicotinic acid
• 2-Chloro-4,5-dimethylnicotinic acid
• SB33886

• MDL： MFCD30735877
• Inchi： 1S/C8H8ClNO2/c1-4-3-10-7(9)6(5(4)2)8(11)12/h3H,1-2H3,(H,11,12)
• InChI Key： LMVCZABWZIQHFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4,5-dimethyl-nicotinic acid

Comprehensive Overview of 2-Chloro-4,5-dimethyl-nicotinic acid (CAS No. 1550852-38-4): Properties, Applications, and Industry Insights

2-Chloro-4,5-dimethyl-nicotinic acid (CAS No. 1550852-38-4) is a specialized organic compound belonging to the nicotinic acid derivative family. Its unique structural features, including a chloro substituent and dimethyl groups on the pyridine ring, make it a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula, C₈H₈ClNO₂, and precise chemical synthesis pathways have garnered significant attention in recent years, particularly in the development of novel small-molecule drugs and crop protection agents.

In the context of current industry trends, researchers are increasingly exploring heterocyclic compounds like 2-Chloro-4,5-dimethyl-nicotinic acid for their potential in targeted drug delivery systems and sustainable agriculture. The compound's structural versatility allows for modifications that can enhance bioavailability or environmental compatibility—key concerns in modern green chemistry initiatives. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring the compound's purity, a topic frequently searched by quality control professionals.

The pharmaceutical applications of 1550852-38-4 are particularly noteworthy. As the industry shifts toward personalized medicine, this compound serves as a building block for kinase inhibitors and metabolic regulators. Recent patent literature reveals its utility in anti-inflammatory formulations, aligning with growing consumer interest in chronic disease management. Meanwhile, in material science, its derivatives show promise in organic electronics, addressing the demand for flexible semiconductor materials.

From a commercial perspective, 2-Chloro-4,5-dimethyl-nicotinic acid suppliers emphasize GMP compliance and scalable synthesis—topics frequently queried by procurement specialists. The compound's storage stability under controlled conditions (typically 2-8°C) and solubility profiles in polar aprotic solvents are practical considerations for industrial users. These characteristics make it suitable for high-throughput screening platforms, a hot topic in drug discovery forums.

Environmental and regulatory aspects of CAS 1550852-38-4 are equally important. While not classified as hazardous under current REACH regulations, proper waste management protocols should be followed—a concern raised in ESG (Environmental, Social, and Governance)-focused discussions. The compound's biodegradation pathways are under study, reflecting the chemical industry's commitment to circular economy principles.

Innovative research directions include exploring metal-catalyzed coupling reactions of 2-Chloro-4,5-dimethyl-nicotinic acid to create functionalized materials for energy storage applications. This aligns with global interest in renewable energy technologies and battery innovation. Additionally, its potential as a ligand in coordination chemistry opens doors for catalytic process optimization, a trending topic in industrial chemistry publications.

For analytical chemists, method development for trace impurity detection in 1550852-38-4 remains a key challenge. Advanced techniques like LC-MS/MS and high-resolution mass spectrometry are increasingly employed—search terms that show rising popularity in scientific databases. The compound's chromatographic behavior on reverse-phase columns is another area of practical interest for quality assurance teams.

In conclusion, 2-Chloro-4,5-dimethyl-nicotinic acid (CAS No. 1550852-38-4) represents a multifaceted compound with expanding relevance across scientific disciplines. Its evolving applications in life sciences, advanced materials, and sustainable technologies position it as a compound of enduring interest. Ongoing research into its structure-activity relationships and process chemistry will likely yield further innovations, making it a subject worthy of continued investigation in both academic and industrial settings.